Cas no 2460755-64-8 (1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane)

• Product Name: 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane
• CAS No: 2460755-64-8
• MF: C₈H₁₃BrO₂S
• MW: 253.156620740891
• CID: 6119621
• PubChem ID: 155821248
• Update Time: 2025-10-12

1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-37374029
• 1-Bromo-3-(isopropylsulfonyl)bicyclo[1.1.1]pentane
• 2460755-64-8
• 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane
• EN300-7493950
• 1-bromo-3-(propane-2-sulfonyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C8H13BrO2S/c1-6(2)12(10,11)8-3-7(9,4-8)5-8/h6H,3-5H2,1-2H3
• InChI Key： LQYQCXKZFMOAMT-UHFFFAOYSA-N
• SMILES： BrC12CC(C1)(C2)S(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 251.98196g/mol
• Monoisotopic Mass: 251.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane

Recent Advances in the Study of 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane (CAS: 2460755-64-8)

The compound 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane (CAS: 2460755-64-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This bicyclo[1.1.1]pentane (BCP) scaffold is known for its high three-dimensionality and sp3-rich character, making it an attractive motif for the design of novel bioactive molecules. Recent studies have focused on its synthesis, reactivity, and potential as a bioisostere for aromatic rings and other rigid frameworks in medicinal chemistry.

One of the key breakthroughs in the synthesis of 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane involves the use of radical-based methodologies. Researchers have reported a streamlined approach to access this compound via the reaction of [1.1.1]propellane with bromosulfonyl reagents under mild conditions. This method offers improved yields and scalability compared to traditional routes, which often suffer from low efficiency and harsh reaction conditions. The bromine atom at the 1-position and the sulfonyl group at the 3-position provide versatile handles for further functionalization, enabling the construction of diverse derivatives for biological evaluation.

In terms of reactivity, recent investigations have demonstrated that 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane can participate in a variety of cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl, heteroaryl, and amino groups, significantly expanding the chemical space accessible from this scaffold. Notably, the sulfonyl moiety has been shown to enhance the solubility and metabolic stability of resulting compounds, addressing common challenges in drug development.

From a medicinal chemistry perspective, the BCP core of 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane has been explored as a bioisostere for tert-butyl groups and para-substituted phenyl rings. This substitution strategy has led to improved pharmacokinetic properties in several drug candidates, including kinase inhibitors and GPCR modulators. Recent studies have highlighted the ability of the BCP scaffold to reduce off-target interactions while maintaining or enhancing target binding affinity, making it a valuable tool in the optimization of lead compounds.

Looking ahead, the application of 1-Bromo-3-propan-2-ylsulfonylbicyclo[1.1.1]pentane in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) design appears particularly promising. Its compact, three-dimensional structure and synthetic versatility make it an ideal candidate for these emerging approaches. Ongoing research is expected to further elucidate the structure-activity relationships of BCP-containing compounds and their potential in addressing challenging therapeutic targets.